Cas no 31515-47-6 ()

• CAS No: 31515-47-6
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 6648508
• PubChem ID: 19763500
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H10O3S/c1-2-8-13(10,11)12-9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key： DSEIZAMXRAAJDJ-UHFFFAOYSA-N
• SMILES： S(CC=C)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds